Cas no 103470-83-3 (Benzeneacetic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)

• Product Name: Benzeneacetic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• CAS No: 103470-83-3
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 236716
• PubChem ID: 190548
• Update Time: 2025-04-19

Benzeneacetic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
• 2-(2-methyl-5-nitroimidazol-1-yl)ethyl 2-phenylacetate
• 2-(2-methyl-5-nitro-1h-imidazol-1-yl)ethyl phenylacetate
• 2-(2-methyl-5-nitroimidazole-1-yl)ethyl phenylacetate
• AC1L4QS8
• AC1Q209J
• ACMC-20ctk5
• AG-J-50944
• AR-1C6873
• CTK4A2130
• 103470-83-3
• DTXSID90145873
• Benzeneacetic acid, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester

• Inchi： 1S/C14H15N3O4/c1-11-15-10-13(17(19)20)16(11)7-8-21-14(18)9-12-5-3-2-4-6-12/h2-6,10H,7-9H2,1H3
• InChI Key： OSIQZATXFWLSAO-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.10635
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 87.26